Methyl 2-((4-chlorobenzo[d]thiazol-2-yl)((tetrahydrofuran-2-yl)methyl)carbamoyl)benzoate

• IUPAC Name: methyl 2-[(4-chloro-1,3-benzothiazol-2-yl)-(oxolan-2-ylmethyl)carbamoyl]benzoate
• InChI: InChI=1S/C21H19ClN2O4S/c1-27-20(26)15-8-3-2-7-14(15)19(25)24(12-13-6-5-11-28-13)21-23-18-16(22)9-4-10-17(18)29-21/h2-4,7-10,13H,5-6,11-12H2,1H3
• InChI Key: XFLMBLUVNGXRCS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1C(=O)N(CC2CCCO2)C3=NC4=C(S3)C=CC=C4Cl
• Molecular Formula: C21H19ClN2O4S
• Molecular Weight: 430.9 g/mol

Description

“Methyl 2-((4-chlorobenzo[d]thiazol-2-yl)((tetrahydrofuran-2-yl)methyl)carbamoyl)benzoate” is a complex organic compound. It contains a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drugs).

Molecular Structure Analysis

The thiazole ring in the compound is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for nucleophilic substitution.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Thiazoles can act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotectives, and antitumor or cytotoxic drug molecules.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antimicrobial Activity

. .

Antiretroviral Activity

Thiazoles also exhibit antiretroviral activity. .

Antifungal Activity

Thiazoles can be used in the treatment of fungal infections. .

Anticancer Activity

Thiazoles have been found to have anticancer properties. .

Antioxidant Activity

.

Quorum Sensing Inhibition

.

Melanogenesis Inhibition

. This could have potential applications in the treatment of hyperpigmentation disorders.

Neuroprotective Activity

.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. For example, thiazoles found in antimicrobial drugs like sulfathiazole might work by inhibiting bacterial synthesis of folic acid, a necessary component for bacterial growth.

Future Directions

Future research could focus on exploring the potential biological activities of this compound, given the diverse activities associated with thiazole derivatives. This could include testing its antimicrobial, antiviral, or antitumor properties, among others.